5-Bromoisothiazolo[3,4-b]pyridin-3-amine

• IUPAC Name: 5-bromo-[1,2]thiazolo[3,4-b]pyridin-3-amine
• InChI: InChI=1S/C6H4BrN3S/c7-3-1-4-5(8)11-10-6(4)9-2-3/h1-2H,8H2
• InChI Key: MWJZKJHJNGWRNK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=NSC(=C21)N)Br
• Molecular Formula: C6H4BrN3S
• Molecular Weight: 230.09 g/mol

Description

5-Bromoisothiazolo[3,4-b]pyridin-3-amine (BITP) is an organic compound with a wide range of applications in scientific research. BITP has been used in a variety of fields such as drug discovery, biochemistry, and pharmacology. It has been used in the synthesis of various compounds, and its biochemical and physiological effects have been studied extensively.

Scientific Research Applications

• Synthesis and Anticonvulsant Activity : The compound 5-Bromoisothiazolo[3,4-b]pyridin-3-amine is associated with a group of heterocyclic systems that have been developed due to their anticonvulsant properties. This research focused on synthesizing new heterocyclic systems based on isothiazolo[5,4-b]pyrano(thiopyrano)[4,3-d]pyridine and isothiazolo[4,5-b]-2,7-naphthyridine, showing significant potential in medicinal chemistry (Paronikyan et al., 2002).

• Antiproliferative Activity : Another study described the synthesis of 3-aminoisoxazolo[5,4-b]pyridine and several new 3-substituted aminoisoxazolo[5,4-b]pyridines. Notably, certain derivatives exhibited cytotoxic activity against various human or mouse tumor cell lines, suggesting the potential use of these compounds in cancer therapy (Poręba et al., 2002).

• Antibacterial Properties : A study on the synthesis of new polyheterocyclic ring systems derived from 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine demonstrated the potential of these compounds in medicinal chemistry. The synthesized heterocycles were characterized by IR and 1H NMR spectral techniques and their in vitro antibacterial properties were evaluated (Abdel‐Latif et al., 2019).

• Synthesis of Isothiazolopyridines and Related Compounds : The synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess valuable biological activities, was reported. These compounds were synthesized using both conventional chemical methods and modern microwave techniques, highlighting the versatility in the synthesis approaches (Youssef et al., 2012).

• Synthesis of Heterocyclic Derivatives : Studies have reported the synthesis of various heterocyclic derivatives like 1,2,4-triazoles starting from isonicotinic acid hydrazide. These compounds have been evaluated for their antimicrobial activities, suggesting the broad applicability of such heterocycles in medicinal chemistry (Bayrak et al., 2009).